Cas no 52938-49-5 (2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide)

• Product Name: 2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide
• CAS No: 52938-49-5
• MF: C₄H₅ClN₄O
• MW: 160.561698675156
• CID: 1068732
• PubChem ID: 282322
• Update Time: 2025-06-14

2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(1H-[1,2,4]triazol-3-yl)-acetamide
• 2-Chloro-N-(1H-1,2,4-triazol-5-yl)acetamide
• 2-chloro-N-(4H-1,2,4-triazol-3-yl)acetamide
• 3-Chloracetamino-1,2,4-triazol
• 3-Chloracetylamino-1,2,4-triazol
• AC1Q5NYI
• CTK1H3267
• CTK6H5686
• NSC135733
• SureCN2490352
• 2-chloro-N-1H-1,2,4-triazol-5-ylacetamide
• 2-chloranyl-N-(1H-1,2,4-triazol-5-yl)ethanamide
• 52938-49-5
• CCA93849
• DTXSID00300259
• NSC-135733
• BS-3321
• cid_282322
• AKOS000301765
• CS-0319888
• BDBM51441
• CHEMBL1716980
• AKOS005716300
• 2-chloro-N-(1H-1,2,4-triazol-3-yl)acetamide
• SCHEMBL2490352
• A917900
• STL138368
• MLS-0315827.0001
• AKOS021982933
• 2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide

• MDL： MFCD01340177
• Inchi： 1S/C4H5ClN4O/c5-1-3(10)8-4-6-2-7-9-4/h2H,1H2,(H2,6,7,8,9,10)
• InChI Key： LJTMQKUBHSDQHW-UHFFFAOYSA-N
• SMILES： ClCC(NC1=NC=NN1)=O

Computed Properties

• Exact Mass: 160.01535
• Monoisotopic Mass: 160.0151885g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 70.7Ų

Experimental Properties

• PSA: 70.67

2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides

Additional information on 2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide

Recent Advances in the Study of 2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide (CAS: 52938-49-5): A Comprehensive Research Brief

2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide (CAS: 52938-49-5) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have explored its synthesis, biological activity, and mechanisms of action, providing valuable insights for researchers in the field. This brief aims to summarize the latest findings related to this compound, highlighting its significance and potential applications.

The compound, characterized by the presence of a 1,2,4-triazole ring and a chloroacetamide moiety, has been investigated for its diverse biological activities. Recent research has focused on its role as a precursor in the synthesis of novel heterocyclic compounds with potential antimicrobial, antifungal, and herbicidal properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that derivatives of 2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide exhibit potent inhibitory effects against a range of bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).

In addition to its antimicrobial potential, 2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide has been explored for its herbicidal activity. A 2024 study in the journal Pest Management Science reported that this compound acts as a potent inhibitor of acetolactate synthase (ALS), a key enzyme in the biosynthesis of branched-chain amino acids in plants. This inhibition leads to the disruption of plant growth, making it a promising candidate for the development of new herbicides. The study also highlighted the compound's selectivity, which minimizes its impact on non-target organisms.

The synthesis and optimization of 2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide have also been a focus of recent research. A team of chemists from the University of Cambridge (2023) developed a novel, high-yield synthetic route for this compound, utilizing green chemistry principles to reduce environmental impact. Their work, published in Organic Process Research & Development, emphasized the scalability of the process, which is crucial for industrial applications.

Despite its promising properties, challenges remain in the development and application of 2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide. Issues such as stability under varying environmental conditions and potential toxicity to non-target species require further investigation. Ongoing research aims to address these challenges by modifying the compound's structure to enhance its efficacy and safety profile.

In conclusion, 2-chloro-N-(1H-1,2,4-triazol-5-yl)acetamide (CAS: 52938-49-5) represents a versatile and promising compound in the fields of medicine and agriculture. Its diverse biological activities and potential for further optimization make it a valuable subject of study. Future research should focus on expanding its applications, improving its synthetic routes, and addressing any safety concerns to fully realize its potential.